molecular formula C19H35NO B563516 trans-Hydroxy Perhexiline-d11(Mixture of Diastereomers) CAS No. 1276016-24-0

trans-Hydroxy Perhexiline-d11(Mixture of Diastereomers)

Cat. No. B563516
CAS RN: 1276016-24-0
M. Wt: 304.562
InChI Key: DZFRYNPJLZCKSC-PDPLMXNGSA-N
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Description

Trans-Hydroxy Perhexiline-d11(Mixture of Diastereomers), also known as Trans-Hydroxy Perhexiline-d11(Mixture of Diastereomers), is a useful research compound. Its molecular formula is C19H35NO and its molecular weight is 304.562. The purity is usually 95%.
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properties

CAS RN

1276016-24-0

Molecular Formula

C19H35NO

Molecular Weight

304.562

IUPAC Name

4-[2-piperidin-2-yl-1-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)ethyl]cyclohexan-1-ol

InChI

InChI=1S/C19H35NO/c21-18-11-9-16(10-12-18)19(15-6-2-1-3-7-15)14-17-8-4-5-13-20-17/h15-21H,1-14H2/i1D2,2D2,3D2,6D2,7D2,15D

InChI Key

DZFRYNPJLZCKSC-PDPLMXNGSA-N

SMILES

C1CCC(CC1)C(CC2CCCCN2)C3CCC(CC3)O

synonyms

trans-4-[1-(Cyclohexyl-d11)-2-(2-piperidinyl)ethyl]cyclohexanol; 

Origin of Product

United States

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